Cas no 105735-93-1 (4-Octyne-2,6-diol, 2,6-dimethyl-)

• Product Name: 4-Octyne-2,6-diol, 2,6-dimethyl-
• CAS No: 105735-93-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1162779
• PubChem ID: 71333785
• Update Time: 2025-04-20

4-Octyne-2,6-diol, 2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octyne-2,6-diol, 2,6-dimethyl-
• 2,6-dimethyloct-4-yne-2,6-diol
• 105735-93-1
• DTXSID60761988

• Inchi： 1S/C10H18O2/c1-5-10(4,12)8-6-7-9(2,3)11/h11-12H,5,7H2,1-4H3
• InChI Key： VDBZZOGYOVCDPF-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC#CC(C)(CC)O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46